Cas no 155062-48-9 (1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI))
155062-48-9 structure
Product Name:1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
CAS No:155062-48-9
MF:C4H3ClN2O2
MW:146.531819581985
CID:106828
PubChem ID:45081269
Update Time:2025-04-18
1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI)
- 1,2,4-Oxadiazole-3-carbonylchloride, 5-methyl-
- 5-methyl-1,2,4-oxadiazole-3-carbonyl chloride
- FT-0736951
- 1,2,4-Oxadiazole-3-carbonyl chloride,5-methyl-(9ci)
- 155062-48-9
- DTXSID80664482
-
- Inchi: 1S/C4H3ClN2O2/c1-2-6-4(3(5)8)7-9-2/h1H3
- InChI Key: JSJLXRLKTNXIBP-UHFFFAOYSA-N
- SMILES: ClC(C1=NOC(C)=N1)=O
Computed Properties
- Exact Mass: 145.98839
- Monoisotopic Mass: 145.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 55.99
1,2,4-Oxadiazole-3-carbonyl chloride, 5-methyl- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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